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Compound of Interest

Compound Name: (2R)-2-butyloxirane

Cat. No.: B020065 Get Quote

(2R)-2-Butyloxirane, also known as (R)-(+)-1,2-Epoxyhexane, is a highly flammable and

reactive compound requiring stringent safety protocols. This guide provides essential

information for researchers, scientists, and drug development professionals on its safe

handling, the necessary personal protective equipment (PPE), and appropriate disposal

methods to ensure a safe laboratory environment.

Hazard Summary
(2R)-2-Butyloxirane is classified as a hazardous substance with the following primary risks:

Highly Flammable: It is a flammable liquid and vapor.

Health Hazards: It is harmful if swallowed, causes skin irritation, and serious eye irritation. It

may also cause respiratory irritation and is suspected of causing cancer.

Quantitative Data Summary
The following table summarizes key quantitative data for (2R)-2-butyloxirane and its racemic

mixture, 1,2-epoxyhexane.
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Property Value

Molecular Formula C₆H₁₂O

Molecular Weight 100.16 g/mol

Boiling Point 118-120 °C

Flash Point 15 °C (59 °F) - Closed Cup

Hazard Class 3 (Flammable Liquid)

Packing Group II

Occupational Exposure Limits (OELs) such as Threshold Limit Values (TLV) or Permissible

Exposure Limits (PEL) have not been specifically established for (2R)-2-butyloxirane.

Therefore, exposure should be minimized to the lowest possible level.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling (2R)-2-butyloxirane. The

following table outlines the minimum required PPE.
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Body Part Protective Equipment

Eyes/Face

Chemical safety goggles are required at all

times. A full-face shield should be worn over

safety goggles when there is a risk of splashing.

Skin/Body

A flame-resistant lab coat is essential. For

procedures with a higher risk of splashes, a

chemically resistant apron over the lab coat is

recommended. Full-length pants and closed-toe

shoes are mandatory.

Hands

Nitrile or neoprene gloves are recommended for

incidental contact. For prolonged contact or

immersion, heavier-duty butyl rubber gloves

should be considered. Always double-glove for

added protection. Gloves should be inspected

for any signs of degradation or perforation

before and during use. Change gloves

immediately if contamination is suspected.

Respiratory

All work with (2R)-2-butyloxirane must be

conducted in a certified chemical fume hood. If

there is a potential for exposure outside of a

fume hood, a NIOSH-approved respirator with

an organic vapor (OV) cartridge is required.[1][2]

[3]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for the safe handling of (2R)-2-
butyloxirane.

Preparation and Engineering Controls:
Work Area: All manipulations involving (2R)-2-butyloxirane must be performed within a

certified chemical fume hood to minimize inhalation exposure.
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Ignition Sources: Ensure the work area is free of all potential ignition sources, including open

flames, hot plates, and spark-producing equipment.

Grounding: When transferring significant quantities of the liquid, ensure that all containers

and equipment are properly grounded and bonded to prevent the buildup of static electricity.

Emergency Equipment: Verify that a safety shower, eyewash station, and a Class B fire

extinguisher (or a dry chemical/CO2 extinguisher) are readily accessible and in good working

order.

Handling Procedure:
Donning PPE: Before handling the chemical, put on all required personal protective

equipment as detailed in the table above.

Container Inspection: Visually inspect the container of (2R)-2-butyloxirane for any signs of

damage or leaks before opening.

Dispensing: Use only non-sparking tools and equipment when opening and dispensing the

chemical. When transferring, pour slowly to minimize splashing and vapor generation.

Heating: If heating is required, use a water bath, heating mantle, or oil bath. Never use an

open flame.

Reactions: When using (2R)-2-butyloxirane in a reaction, be mindful of its reactivity,

especially with acids, bases, and oxidizing agents, which can cause vigorous or explosive

reactions. Epoxide ring-opening reactions can be highly exothermic.

Workflow Diagram
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Safe Handling Workflow for (2R)-2-butyloxirane
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Caption: A logical workflow for the safe handling of (2R)-2-butyloxirane.
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Disposal Plan
Proper disposal of (2R)-2-butyloxirane and contaminated materials is critical to prevent

environmental contamination and ensure safety.

Waste Segregation and Collection:
Liquid Waste: Collect all unused (2R)-2-butyloxirane and solutions containing it in a

dedicated, properly labeled, and sealed hazardous waste container. The container should be

made of a compatible material (e.g., glass or polyethylene) and kept closed when not in use.

Solid Waste: Any materials contaminated with (2R)-2-butyloxirane, such as gloves, paper

towels, and pipette tips, must be collected as solid hazardous waste in a separate, clearly

labeled container.

Incompatible Wastes: Do not mix (2R)-2-butyloxirane waste with other incompatible waste

streams, particularly strong acids, bases, or oxidizing agents.

Laboratory-Scale Neutralization (for small quantities):
Small residual amounts of epoxides can be cautiously neutralized before disposal. This

procedure should only be performed by trained personnel in a fume hood.

Reaction Setup: In a flask equipped with a stirrer and an addition funnel, place a dilute

solution of the epoxide in an inert solvent (e.g., THF).

Neutralization: Slowly add a dilute aqueous acid (e.g., 10% sulfuric acid) or a nucleophile like

sodium thiosulfate solution to open the epoxide ring. The reaction may be exothermic, so

cooling may be necessary.

Verification: After the reaction is complete (as determined by an appropriate analytical

method such as TLC or GC), the resulting diol solution can be neutralized to a pH between 6

and 8.

Disposal of Neutralized Solution: The neutralized aqueous solution may be suitable for drain

disposal with copious amounts of water, depending on local regulations. Always consult your

institution's Environmental Health and Safety (EHS) office before drain disposal.
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Final Disposal:
All hazardous waste containers must be clearly labeled with the chemical name and associated

hazards. Arrange for the disposal of all hazardous waste through your institution's EHS office or

a licensed hazardous waste disposal contractor. Do not dispose of (2R)-2-butyloxirane down

the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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